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Compound of Interest

Compound Name: 3-Methanesulfonylbenzamide

CAS No.: 22821-73-4

Cat. No.: B2418699

Get Quote

Introduction: As novel chemical entities progress through the drug discovery and development

pipeline, a thorough understanding of their safety and handling profiles is paramount. 3-
Methanesulfonylbenzamide, a compound of interest for its potential applications as a

synthetic intermediate, presents a case study in the importance of rigorous safety assessment.

Although it is not a widely commercialized substance with an exhaustive toxicological profile, a

robust safety protocol can be developed by analyzing its chemical structure and data from

analogous compounds. This guide provides researchers, scientists, and drug development

professionals with a detailed, field-proven framework for the safe handling, storage, and

emergency management of 3-Methanesulfonylbenzamide, ensuring both personal safety and

experimental integrity.

Disclaimer:A complete, officially published Safety Data Sheet (SDS) for 3-
Methanesulfonylbenzamide (CAS No. 150214-38-9) is not readily available. The following

guide has been synthesized from data on structurally related compounds, including

methanesulfonamide and various benzamide derivatives, to construct a predictive safety

profile. This approach is intended to provide a robust safety framework in the absence of

complete data, and all handling should proceed with the assumption that this compound

possesses the predicted hazards.
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Section 1: Chemical and Physical Identity
Understanding the fundamental properties of a compound is the first step in a comprehensive

safety assessment. Based on its structure and data from close analogs, 3-
Methanesulfonylbenzamide is expected to be a stable, solid organic compound under

standard laboratory conditions.

Property Value Source / Rationale

Chemical Name 3-Methanesulfonylbenzamide IUPAC Nomenclature

CAS Number 150214-38-9 Chemical Abstracts Service

Molecular Formula C₈H₉NO₃S PubChem

Molecular Weight 200.23 g/mol PubChem

Predicted Physical State
White to off-white crystalline

solid/powder

Analogy to

Methanesulfonamide[1]

Predicted Melting Point ~91°C
Based on

Methanesulfonamide[1]

Solubility

Data not available; likely

soluble in polar organic

solvents.

General chemical principles

Section 2: Predicted Hazard Profile & GHS
Classification
The Globally Harmonized System (GHS) provides a universal framework for chemical hazard

communication.[2] Based on the known hazards of its core functional groups—the sulfonamide

and the benzamide moieties—a predictive GHS classification for 3-
Methanesulfonylbenzamide has been established to guide safe handling protocols. The

primary anticipated hazards are irritation and potential harm if ingested.

Signal Word: WARNING[1][2]
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Pictogram Hazard Class & Category
Hazard Statement (H-
Code)

Skin Irritation, Category 2
H315: Causes skin irritation.[1]

[3][4]

Serious Eye Irritation,

Category 2A

H319: Causes serious eye

irritation.[1][3][4]

Acute Toxicity (Oral), Category

4
H302: Harmful if swallowed.[5]

Specific Target Organ Toxicity -

Single Exposure, Category 3

H335: May cause respiratory

irritation.[6]

Germ Cell Mutagenicity,

Category 2 (Precautionary)

H341: Suspected of causing

genetic defects.

Causality Note: The H341 classification is included as a precautionary measure based on data

for the parent compound, benzamide. While this specific hazard is not confirmed for 3-
Methanesulfonylbenzamide, the potential risk necessitates more stringent handling controls

and reinforces the importance of avoiding all routes of exposure.
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Predicted GHS Hazards

Label Elements

3-Methanesulfonylbenzamide

H315
Causes skin irritation

H319
Causes serious eye irritation

H302
Harmful if swallowed

H335
May cause respiratory irritation

H341 (Precautionary)
Suspected of causing genetic defects

Pictograms:
Exclamation Mark, Health Hazard

Signal Word:
WARNING

Click to download full resolution via product page

Predicted GHS Hazard Profile for 3-Methanesulfonylbenzamide.

Section 3: Principles of Safe Handling
A proactive approach to safety, grounded in understanding why certain procedures are

necessary, is essential. The core principle for handling 3-Methanesulfonylbenzamide is the

strict avoidance of direct contact and aerosol generation due to its irritant nature and potential

toxicity.

Engineering Controls: The First Line of Defense The primary objective of engineering controls

is to isolate the researcher from the hazardous substance.
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Chemical Fume Hood: All weighing and manipulation of solid 3-Methanesulfonylbenzamide
must be conducted inside a certified chemical fume hood. This is critical to prevent the

inhalation of fine particulates, which are predicted to cause respiratory tract irritation (H335).

[5]

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.

Proximity of Safety Equipment: An eyewash station and a safety shower must be readily

accessible and tested regularly.[3]

Personal Protective Equipment (PPE): The Last Barrier PPE is not a substitute for robust

engineering controls but is essential for protecting against accidental exposure.

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene, at all times.

Change gloves immediately if they become contaminated. The rationale is to prevent direct

skin contact, which is expected to cause irritation (H315).[1]

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a significant risk of splashing or dust generation. This

protects against serious eye irritation (H319).[1]

Body Protection: A fully fastened lab coat is required. For larger-scale operations, a

chemical-resistant apron may be appropriate.

Respiratory Protection: Under normal conditions of use within a fume hood, respiratory

protection is not required. If engineering controls fail or for emergency response, a NIOSH-

approved respirator with particulate filters would be necessary.

Hygiene Practices

Wash hands and face thoroughly with soap and water after handling the compound and

before leaving the laboratory.[1]

Do not eat, drink, or smoke in areas where chemicals are handled.[5]

Contaminated clothing should be removed immediately and washed before reuse.[1]
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Section 4: Storage and Stability
Proper storage is crucial for maintaining the chemical integrity of 3-
Methanesulfonylbenzamide and preventing hazardous situations.

Parameter Protocol Rationale

Conditions Store in a cool, dry, dark place.

Prevents potential thermal

degradation and hydrolysis

from atmospheric moisture.[1]

Container
Keep in a tightly closed,

properly labeled container.

Prevents contamination and

release into the environment.

[1]

Incompatibilities
Store away from strong

oxidizing agents.

Avoids potential exothermic or

hazardous reactions.[1][5]

Stability

The compound is expected to

be stable under recommended

storage conditions.

Based on typical stability of

sulfonamides and benzamides.

[5]

Decomposition

Thermal decomposition may

produce toxic gases, including

carbon oxides (CO, CO₂),

nitrogen oxides (NOx), and

sulfur oxides (SOx).[5]

This is a key consideration for

fire-fighting measures and

waste disposal.

Section 5: Emergency Protocols and First Aid
Rapid and correct response to an exposure or spill is critical. The following protocols are based

on established best practices for chemical irritants.
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Exposure or Spill Event

Skin Contact Eye Contact Inhalation Ingestion Accidental Spill

Immediately remove
contaminated clothing.

Rinse cautiously with water
for at least 15 minutes.

Move person to fresh air. Rinse mouth with water.
Evacuate area. Ensure
adequate ventilation.

Wash skin with plenty of
soap and water for 15 min.

Does irritation persist?

Seek Medical Attention

Yes

Remove contact lenses,
if present and easy to do.

Seek immediate
medical attention.

Keep at rest in a position
comfortable for breathing.

Feeling unwell?

Seek Medical Attention

Yes

Do NOT induce vomiting.

Seek immediate
medical attention.

Wear appropriate PPE.

Cover with inert absorbent material
(vermiculite, sand).

Sweep up, place in a sealed
container for disposal.

Do not let enter drains.

Click to download full resolution via product page

Decision workflow for emergency response to exposure or spills.

Step-by-Step First Aid Protocols:

If on Skin:
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Immediately take off all contaminated clothing.[1]

Wash the affected area gently with plenty of soap and water for at least 15 minutes.[3][5]

If skin irritation occurs or persists, get medical advice/attention.[1]

If in Eyes:

Rinse cautiously with water for at least 15 minutes, holding the eyelids open.[1]

Remove contact lenses if present and easy to do so. Continue rinsing.[1]

Immediately seek medical attention from an ophthalmologist.

If Inhaled:

Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[5]

If the person feels unwell or breathing is difficult, seek medical attention.[1]

If Swallowed:

Rinse the mouth thoroughly with water.[5]

Do NOT induce vomiting.

Call a POISON CENTER or doctor/physician immediately.[5]

Section 6: Toxicological Profile
A comprehensive toxicological investigation of 3-Methanesulfonylbenzamide has not been

published. Therefore, the toxicological profile is inferred from its structural components and

data from analogous substances.

Routes of Exposure: The primary routes of occupational exposure are inhalation of dust, skin

contact, eye contact, and ingestion.[5]

Acute Effects:
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Skin/Eye/Respiratory: Based on data from methanesulfonamide and other benzamide

derivatives, the compound is predicted to be an irritant to the skin, eyes, and respiratory

system.[1][5] Symptoms would include redness, pain, and inflammation.

Ingestion: Classified as potentially harmful if swallowed (Acute Toxicity Category 4).[5]

Ingestion may cause gastrointestinal irritation, nausea, and vomiting.[5]

Chronic Effects:

Data is not available for 3-Methanesulfonylbenzamide. However, the parent compound,

benzamide, is suspected of causing genetic defects (mutagenicity Category 2). This

unconfirmed but plausible risk underscores the need to minimize chronic exposure

through consistent and proper use of engineering controls and PPE.

Carcinogenicity: The compound is not listed as a carcinogen by IARC, ACGIH, NTP, or

OSHA.[3]

Conclusion
While 3-Methanesulfonylbenzamide lacks a complete, formally documented safety profile, a

responsible and safe handling protocol can be effectively implemented by leveraging data from

its structural analogs. The core safety principles are rooted in a clear understanding of its

predicted hazards: it should be treated as a skin, eye, and respiratory irritant that is harmful if

swallowed, with a potential for long-term health effects. By adhering to the engineering

controls, PPE requirements, and emergency procedures outlined in this guide, researchers can

confidently and safely work with this compound, ensuring both personal well-being and the

integrity of their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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